Cas no 501676-76-2 (4-Pyridinecarbonitrile, 2-chloro-6-(methylthio)-)

• Product Name: 4-Pyridinecarbonitrile, 2-chloro-6-(methylthio)-
• CAS No: 501676-76-2
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 1561055
• PubChem ID: 17959882
• Update Time: 2025-04-21

4-Pyridinecarbonitrile, 2-chloro-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-chloro-6-(methylthio)-
• 2-Chloro-4-cyano-6-methylthiopyridine
• SCHEMBL6177216
• 501676-76-2
• YRJYOSNNBUYOLR-UHFFFAOYSA-N
• DB-071119
• AKOS017518401

• Inchi： 1S/C7H5ClN2S/c1-11-7-3-5(4-9)2-6(8)10-7/h2-3H,1H3
• InChI Key： YRJYOSNNBUYOLR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=N1)SC

Computed Properties

• Exact Mass: 183.98635
• Monoisotopic Mass: 183.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 36.68